Cas no 65717-64-8 ((R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid)

(R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid is a chiral intermediate widely used in organic synthesis and pharmaceutical research. Its key structural features include a benzyl-protected imidazole moiety and a tert-butoxycarbonyl (Boc)-protected amino group, enhancing stability during synthetic processes. The compound’s stereochemistry at the α-carbon makes it valuable for constructing enantiomerically pure peptides and bioactive molecules. Its Boc group allows for selective deprotection under mild acidic conditions, facilitating further functionalization. The benzyl-imidazole component contributes to its utility in medicinal chemistry, particularly in targeting enzyme-active sites. This intermediate is well-suited for applications requiring controlled reactivity and high purity in complex molecular frameworks.
(R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid structure
65717-64-8 structure
Product Name:(R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
CAS No:65717-64-8
MF:C18H23N3O4
MW:345.392924547195
MDL:MFCD00038628
CID:58377
PubChem ID:7010586
Update Time:2025-06-10

(R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
    • N-[(1,1-Dimethylethoxy)carbonyl]-1-phenylmethyl-D-histidine
    • Boc-D-His(Bzl)-OH
    • N-BOC-1-PHENYLMETHYL-D-HISTIDINE
    • Nα-Boc-Nim-benzyl-D-histidine
    • (2R)-3-(1-benzylimidazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • AKOS015907641
    • D-Histidine,N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)-
    • 1-Benzyl-N-(tert-butoxycarbonyl)-D-histidine
    • (2R)-3-(1-Benzyl-1H-Imidazol-4-Yl)-2-{[(Tert-Butoxy)Carbonyl]Amino}Propanoic Acid
    • AS-61205
    • 65717-64-8
    • A835205
    • (2R)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-3-[1-(phenylmethyl)-4-imidazolyl]propanoic acid
    • DTXSID90426674
    • MFCD00038628
    • F95720
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[1-(phenylmethyl)imidazol-4-yl]propanoic acid
    • SCHEMBL3429311
    • N-Boc-1-(phenylmethyl)-D-Histidine
    • MDL: MFCD00038628
    • Inchi: 1S/C18H23N3O4/c1-18(2,3)25-17(24)20-15(16(22)23)9-14-11-21(12-19-14)10-13-7-5-4-6-8-13/h4-8,11-12,15H,9-10H2,1-3H3,(H,20,24)(H,22,23)/t15-/m1/s1
    • InChI Key: OUHPNBGKEMHUCQ-OAHLLOKOSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CC1=CN(C=N1)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 345.16900
  • Monoisotopic Mass: 345.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.2
  • Boiling Point: 572.1 °C at 760 mmHg
  • Flash Point: 572.1 °C at 760 mmHg
  • Refractive Index: 1.572
  • PSA: 93.45000
  • LogP: 2.84270

(R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid Pricemore >>

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Additional information on (R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid

Chemical Compound CAS No. 65717-64-8: (R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic Acid

The chemical compound with CAS No. 65717-64-8, commonly referred to as (R)-3-(1-Benzyl-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group, an imidazole ring, and a tert-butoxycarbonyl (Boc) protecting group. These structural features contribute to its versatility and make it a valuable compound for research and development.

The imidazole ring in this compound is a key structural element, known for its aromaticity and ability to form hydrogen bonds. This feature makes it particularly useful in drug design, where the ability to interact with biological targets is crucial. Recent studies have highlighted the role of imidazole-containing compounds in modulating enzyme activity and receptor binding, suggesting potential applications in the development of new therapeutic agents.

The tert-butoxycarbonyl (Boc) group serves as a protective group for the amino acid side chain, which is essential during synthetic processes. This protecting group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The presence of the Boc group in this compound indicates its utility in peptide synthesis and related chemical reactions.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging modern techniques such as stereo-selective synthesis and peptide coupling. These methods have improved the yield and purity of the compound, making it more accessible for research purposes. Additionally, the use of computational chemistry tools has provided deeper insights into the molecular properties and reactivity of this compound, further enhancing its potential applications.

In terms of applications, this compound has shown promise in several areas. For instance, its structure makes it a suitable candidate for exploring bioisosterism, where slight modifications to a molecule can lead to significant changes in biological activity. Furthermore, the compound's ability to form stable complexes with metal ions has been explored in coordination chemistry, opening avenues for its use in catalysis and materials science.

Recent research has also focused on the biological evaluation of this compound. Studies have demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of various diseases, including epilepsy and pain management. Additionally, preliminary data suggest that this compound may exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents.

The synthesis of this compound involves multiple steps, including the preparation of intermediates such as benzyl imidazoles and protected amino acids. These steps require precise control over reaction conditions to ensure stereochemical integrity and high purity. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, has been instrumental in achieving these goals.

In conclusion, the compound with CAS No. 65717-64-8 represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a promising candidate for various scientific endeavors. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.

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